Cas no 1019512-39-0 (4-(methylsulfanyl)-N-(thiophen-2-yl)methylaniline)

• Product Name: 4-(methylsulfanyl)-N-(thiophen-2-yl)methylaniline
• CAS No: 1019512-39-0
• MF: C₁₂H₁₃NS₂
• MW: 235.368320226669
• MDL: MFCD11142273
• CID: 5175872
• PubChem ID: 28444517
• Update Time: 2026-03-04

4-(methylsulfanyl)-N-(thiophen-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, N-[4-(methylthio)phenyl]-
• 4-(Methylthio)-N-(thiophen-2-ylmethyl)aniline
• 4-(methylsulfanyl)-N-(thiophen-2-yl)methylaniline

• MDL： MFCD11142273
• Inchi： 1S/C12H13NS2/c1-14-11-6-4-10(5-7-11)13-9-12-3-2-8-15-12/h2-8,13H,9H2,1H3
• InChI Key： YWFVDDLTOQWBFM-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=C(SC)C=C2)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-(methylsulfanyl)-N-(thiophen-2-yl)methylaniline

Comprehensive Overview of 4-(Methylsulfanyl)-N-(thiophen-2-yl)methylaniline (CAS No. 1019512-39-0)

4-(Methylsulfanyl)-N-(thiophen-2-yl)methylaniline (CAS No. 1019512-39-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique thiophene and aniline moieties, serves as a versatile intermediate in the synthesis of various high-value derivatives. Its molecular structure, featuring a methylsulfanyl group, enhances its reactivity and potential applications in diverse industrial and scientific domains.

The growing interest in 4-(Methylsulfanyl)-N-(thiophen-2-yl)methylaniline is driven by its potential role in the development of novel pharmaceuticals and advanced materials. Researchers are particularly intrigued by its ability to act as a precursor for heterocyclic compounds, which are pivotal in drug discovery. Recent studies have explored its utility in designing kinase inhibitors and antimicrobial agents, aligning with the global demand for innovative therapeutic solutions. Additionally, its electron-rich properties make it a candidate for applications in organic electronics, such as OLEDs and conductive polymers.

From an industrial perspective, CAS No. 1019512-39-0 is valued for its synthetic flexibility. The compound's thiophene ring contributes to its stability and compatibility with various chemical reactions, including cross-coupling and cyclization processes. This adaptability has led to its use in the production of agrochemicals, where it serves as a building block for pesticides and herbicides. Its methylsulfanyl group further enhances its utility in creating bioactive molecules, addressing the need for sustainable crop protection solutions.

Environmental and safety considerations are paramount when handling 4-(Methylsulfanyl)-N-(thiophen-2-yl)methylaniline. While the compound is not classified as hazardous under current regulations, proper storage and handling protocols are essential to ensure workplace safety. Researchers emphasize the importance of green chemistry principles in its synthesis, minimizing waste and energy consumption. This aligns with the broader industry trend toward sustainable chemical production, a topic frequently searched by professionals and academics alike.

The commercial availability of CAS No. 1019512-39-0 has expanded in recent years, driven by its increasing demand in research and development. Suppliers often highlight its high purity and consistent quality, critical factors for laboratories and manufacturers. Pricing trends reflect its niche status, with fluctuations influenced by raw material costs and market demand. For those seeking alternatives, derivatives such as N-(thiophen-2-ylmethyl)aniline and methylsulfanyl-substituted anilines are often explored, though their properties may vary significantly.

Looking ahead, the future of 4-(Methylsulfanyl)-N-(thiophen-2-yl)methylaniline appears promising, with ongoing research uncovering new applications. Its integration into drug delivery systems and nanomaterials is a particularly exciting avenue, resonating with the surge in interest around nanotechnology and targeted therapies. As the scientific community continues to innovate, this compound is poised to play a pivotal role in shaping the next generation of chemical and pharmaceutical breakthroughs.